Cas no 854494-45-4 (2,1-Benzisothiazole,4-bromo-)
2,1-Benzisothiazole,4-bromo- structure
Product Name:2,1-Benzisothiazole,4-bromo-
CAS No:854494-45-4
MF:C7H4BrNS
MW:214.082359313965
CID:717262
PubChem ID:53484539
Update Time:2024-03-01
2,1-Benzisothiazole,4-bromo- Chemical and Physical Properties
Names and Identifiers
-
- 2,1-Benzisothiazole,4-bromo-
- 4-bromo-2,1-benzothiazole
- 4-BROMOBENZO[C]ISOTHIAZOLE
- 4-Bromo-benzo[c]isothiazole
- 2,1-Benzisothiazole,4-bromo
- 2,1-Benzisothiazole, 4-bromo-
-
- Inchi: 1S/C7H4BrNS/c8-6-2-1-3-7-5(6)4-10-9-7/h1-4H
- InChI Key: AELWJALNBCCSLX-UHFFFAOYSA-N
- SMILES: N1=C2C(C(Br)=CC=C2)=CS1
Computed Properties
- Exact Mass: 212.92500
- Monoisotopic Mass: 212.925
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 131
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 41.1A^2
- XLogP3: 3
Experimental Properties
- PSA: 41.13000
- LogP: 3.05880
2,1-Benzisothiazole,4-bromo- Related Literature
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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